2-(Bis(2-hydroxyethyl)amino)ethanol dodecyl dihydrogen phosphate

• CAS No.: 59146-94-0
• Molecular Formula: C18H42NO7P
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-[bis(2-hydroxyethyl)amino]ethanol;dodecyl dihydrogen phosphate
• InChI: InChI=1S/C12H27O4P.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;8-4-1-7(2-5-9)3-6-10/h2-12H2,1H3,(H2,13,14,15);8-10H,1-6H2
• InChI Key: BIHQJMSIEXRWPS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOP(=O)(O)O.C(CO)N(CCO)CCO

Description

It is a colorless to pale yellow liquid that is soluble in water and organic solvents like ethanol . This compound is known for its excellent emulsifying, dispersing, anti-corrosive, rust-preventing, lubricating, and anti-static properties .

Preparation Methods

The synthesis of Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) involves the reaction of dodecanol with polyphosphoric acid or phosphorus pentoxide, followed by neutralization with triethanolamine . The reaction conditions typically include controlled temperatures and specific pH levels to ensure the desired product is obtained. Industrial production methods often involve large-scale reactors and continuous processing to maintain efficiency and consistency .

Chemical Reactions Analysis

Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) undergoes various chemical reactions, including:

Hydrolysis: In strong acidic conditions, the compound can hydrolyze, breaking down into its constituent alcohol and phosphoric acid.

Oxidation and Reduction: The compound can participate in oxidation-reduction reactions, although specific reagents and conditions vary depending on the desired outcome.

Substitution: It can undergo substitution reactions where the dodecyl group is replaced by other alkyl or aryl groups.

Common reagents used in these reactions include acids, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) has a wide range of scientific research applications:

Chemistry: Used as a surfactant in various chemical reactions to enhance solubility and stability of reactants.

Biology: Employed in biological studies for its emulsifying properties, aiding in the preparation of biological samples.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable emulsions.

Industry: Widely used in industrial cleaning agents, metalworking fluids, and personal care products for its anti-corrosive and lubricating properties.

Mechanism of Action

The mechanism of action of Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) involves its ability to reduce surface tension, allowing it to act as an effective emulsifier and dispersant . It interacts with both hydrophilic and hydrophobic molecules, stabilizing emulsions and suspensions. The molecular targets include various interfaces where it can form a monolayer, reducing interfacial tension and preventing phase separation .

Comparison with Similar Compounds

Phosphoric acid, dodecyl ester, compound with 2,2’,2’'-nitrilotris(ethanol) is unique due to its combination of emulsifying, anti-corrosive, and lubricating properties. Similar compounds include:

Phosphoric acid, lauryl ester: Similar emulsifying properties but may differ in stability and solubility.

Phosphoric acid, octyl ester: Used in similar applications but with different hydrophobic chain lengths, affecting its emulsifying efficiency.

Phosphoric acid, decyl ester: Another similar compound with varying chain lengths and properties.

These compounds share similar functional groups but differ in their alkyl chain lengths, which can influence their specific applications and effectiveness .